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Compound of Interest

Compound Name: Dimethylethoxysilane

Cat. No.: B079849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dimethylethoxysilane (DMES) is a versatile organosilicon compound with significant

applications in materials science and organic synthesis. An understanding of its physical

properties is crucial for its effective use in research and development. This guide provides a

comprehensive overview of the core physical characteristics of dimethylethoxysilane,

presented in a clear and accessible format for technical professionals.

Core Physical Properties
The physical properties of dimethylethoxysilane are summarized in the tables below,

providing a consolidated reference for laboratory and development work.

General and Molecular Properties
Property Value Source(s)

Molecular Formula C4H12OSi [1][2][3][4]

Molecular Weight 104.22 g/mol [1][3][4]

Alternate Names Ethoxydimethylsilane [4]

CAS Number 14857-34-2 [1][2][3][4]

Appearance Clear, colorless liquid [5][6][7]

Form Liquid [5][6][7]
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Thermal and Optical Properties
Property Value Source(s)

Boiling Point 54-55 °C [1][3][6]

Melting/Freezing Point < 0 °C [6]

Flash Point -5 °C to 15 °C [1][3][6]

Refractive Index (@ 20°C) 1.3645 - 1.3715 [1][5]

Vapor Pressure (@ 25°C) 281 mm Hg [6]

Other Physical Properties
Property Value Source(s)

Density (g/mL) 0.757 - 0.758 [1][3]

Solubility Hydrolyzes in water [8][9]

Hydrolytic Sensitivity
Reacts slowly with

moisture/water
[1][9]

Purity Typically ≥92% - 97% [1][2][5]

Experimental Protocols
While specific, detailed experimental protocols for the determination of each physical property

of dimethylethoxysilane are not readily available in the public domain, standardized methods

are employed. The following represents a generalized workflow for the determination of a key

physical property, the boiling point.

Generalized Workflow for Boiling Point Determination
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Workflow for Boiling Point Determination

Experimental Setup

Procedure

Place a small sample of Dimethylethoxysilane into a distillation flask.

Add boiling chips to ensure smooth boiling.

Insert a thermometer, ensuring the bulb is just below the side arm of the flask.

Connect the flask to a condenser with flowing water.

Gently heat the distillation flask.

Observe the temperature at which the liquid boils and a steady stream of condensate is collected.

Record the temperature as the boiling point.
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Caption: A generalized workflow for determining the boiling point of a liquid such as

dimethylethoxysilane.

Chemical Reactivity
A key chemical property of dimethylethoxysilane is its sensitivity to moisture. It undergoes

hydrolysis to produce ethanol and silanols, which can further condense. This reactivity is

fundamental to its application as a surface modifying and waterproofing agent.

Hydrolysis of Dimethylethoxysilane

Hydrolysis of Dimethylethoxysilane
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Caption: The hydrolysis reaction of dimethylethoxysilane with water to yield ethanol and

dimethylsilanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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